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Compound of Interest

Compound Name: N6-Succinyllysine

CAS No.: 52685-16-2

Cat. No.: B609389

Get Quote

Welcome to the technical support center for N6-Succinyllysine (Ksucc) proteomics. This guide

is designed for researchers, scientists, and drug development professionals navigating the

complexities of identifying and quantifying this critical post-translational modification (PTM).

Here, we address common challenges through detailed troubleshooting guides and frequently

asked questions, grounding our advice in established scientific principles and field-proven

methodologies.

Section 1: Foundational Concepts & Frequently
Asked Questions (FAQs)
This section provides a high-level overview of lysine succinylation and the primary challenges

in its analysis.

Q1: What is N6-Succinyllysine and why is its analysis challenging?

N6-Succinyllysine is a post-translational modification where a succinyl group (C4H4O3) is

covalently attached to the epsilon-amino group of a lysine residue. This modification is

significant because it induces a substantial chemical change: it adds a larger, bulkier group
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compared to acetylation or methylation and, critically, it changes the charge of the lysine

residue from +1 to -1 at physiological pH.[1]

The primary challenges in its mass spectrometry (MS) analysis stem from:

Low Abundance: Like many PTMs, succinylation is often sub-stoichiometric, requiring highly

sensitive enrichment and detection methods.

Physicochemical Changes: The charge reversal and added bulk alter peptide behavior

during chromatography and fragmentation.

Isobaric Interferences: Other modifications or combinations of modifications can have a

mass that is nearly identical to succinylation, creating significant ambiguity.[2][3]

Lability: The modification can be unstable under certain sample preparation or mass

spectrometry conditions.

Q2: What is the mass shift for succinylation and what are its most common isobaric

interferences?

A succinyl group adds 100.0186 Da to a lysine residue.[4] This precise mass is key for

identification. However, several other modifications are isobaric or near-isobaric, demanding

high-resolution mass spectrometry to resolve.
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Modification
Mass Shift
(Da)

Mass
Difference
from
Succinylation
(Da)

Resolution
Required (at
1000 Da)

Key
Differentiators

Succinylation 100.0186 0 - -

Methylmalonylati

on
100.0186 0

Not resolvable by

mass alone

Chromatographic

retention time,

specific

fragmentation

patterns.[5]

Acetylation +

Dimethylation

42.0106 + 2*

(14.0157) =

70.0419

29.9767 Low

Distinct

fragmentation

ions.

Trimethylation +

Acetylation

42.0470 +

42.0106 =

84.0576

15.961 Low

Distinct

fragmentation

ions.[2][6]

Expert Tip: The most critical isobar to consider is methylmalonylation. Differentiating it from

succinylation is impossible by mass alone and requires careful chromatographic separation

and MS/MS fragmentation analysis. Synthetic peptides are often necessary to confirm retention

times and fragmentation patterns.[5]

Q3: What is the general workflow for a succinyl-proteomics experiment?

A typical bottom-up proteomics workflow is adapted for succinylation analysis, with a critical

emphasis on the enrichment step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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